Cas no 1806518-99-9 (3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one
• CAS No: 1806518-99-9
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4976162
• Update Time: 2025-05-22

3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one

• Inchi： 1S/C11H12BrFO2/c1-2-15-11-7-8(13)3-4-9(11)10(14)5-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： OMXPAVSLEVENFV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1OCC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one (CAS No. 1806518-99-9)

3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one (CAS No. 1806518-99-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and fluoro substituents, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the ethoxy and fluorophenyl groups, make it a versatile building block for drug discovery and material science applications.

The growing interest in 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one is driven by its potential applications in developing small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly intrigued by its role in modulating enzyme activity, which aligns with current trends in precision medicine and personalized therapeutics. The compound's CAS No. 1806518-99-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

From a synthetic chemistry perspective, 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one offers a robust platform for structure-activity relationship (SAR) studies. Its propan-1-one backbone allows for facile derivatization, enabling researchers to explore diverse chemical space. This adaptability is crucial for addressing modern challenges in drug resistance and multi-target pharmacology, topics that dominate contemporary medicinal chemistry discussions.

The compound's fluorophenyl moiety contributes to its lipophilicity and metabolic stability, properties highly sought after in bioavailability optimization. These characteristics are particularly relevant given the current focus on oral drug delivery systems and CNS-penetrant molecules. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this compound, ensuring its purity for research applications.

In the context of green chemistry initiatives, synthetic routes to 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one are being optimized to reduce environmental impact. This aligns with the pharmaceutical industry's push toward sustainable synthesis and atom economy. The compound's CAS No. 1806518-99-9 often appears in patent literature, underscoring its commercial potential in intellectual property development.

Quality control of 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one requires stringent analytical validation protocols. Researchers emphasize spectroscopic characterization (including NMR and IR analysis) to confirm structural integrity. These practices are critical for maintaining reproducibility in high-throughput screening campaigns and combinatorial chemistry approaches.

The thermal stability and crystallinity of 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one make it suitable for X-ray diffraction studies, providing valuable insights into molecular packing and intermolecular interactions. Such structural data are invaluable for computational chemistry models and molecular docking simulations, which are increasingly important in rational drug design.

From a regulatory standpoint, proper handling and storage of 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one require adherence to Good Laboratory Practice (GLP) standards. While not classified as hazardous under normal conditions, researchers must follow standard chemical safety protocols. The compound's stability under various pH conditions and solvent systems is frequently investigated to ensure experimental reliability.

In conclusion, 3-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one (CAS No. 1806518-99-9) represents an important tool for modern chemical research. Its multifaceted applications in medicinal chemistry, combined with its structural versatility, position it as a valuable asset in addressing current challenges in therapeutic development and material science innovation.